N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(indolin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(2,3-dihydroindol-1-ylsulfonyl)benzamide
• InChI: InChI=1S/C22H19N3O3S2/c1-14-15(2)29-22(19(14)13-23)24-21(26)17-7-9-18(10-8-17)30(27,28)25-12-11-16-5-3-4-6-20(16)25/h3-10H,11-12H2,1-2H3,(H,24,26)
• InChI Key: WCDMVOHJVUKXFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCC4=CC=CC=C43)C
• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(indolin-1-ylsulfonyl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Biological Activity and Synthesis

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(indolin-1-ylsulfonyl)benzamide and its derivatives show promise in biological applications due to their anti-inflammatory and analgesic activities. The compounds, synthesized by acylating 4,5-dimethyl-2-amino-3-cyano(ethoxycarbonyl)thiophenes with dicarboxylic acid dichloroanhydrides, have been identified to possess non-narcotic analgesic and anti-inflammatory properties (Avakyan et al., 2005), (Авакян et al., 2005).

Crystallography and Solid-State Properties

The crystallography and solid-state properties of benzamide derivatives, including those similar to N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(indolin-1-ylsulfonyl)benzamide, have been extensively studied. For instance, the structure and solid-state properties of certain benzamide derivatives were established using spectral analysis, X-ray diffraction studies, and observed interactions like N–H⋅⋅⋅S and π⋅⋅⋅π interactions between rings (Sharma et al., 2016).

Chemical Sensing and Colorimetric Detection

Some derivatives of benzamide, such as N-(cyano(naphthalen-1-yl)methyl)benzamides, have been synthesized and demonstrated remarkable colorimetric sensing behavior. They exhibit a drastic color transition in the presence of fluoride anions, owing to a deprotonation-enhanced intramolecular charge transfer mechanism. This property suggests their potential application in naked-eye detection of specific ions in solutions (Younes et al., 2020).

Pharmacological Applications and Molecular Docking

The pharmacological potential of N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(indolin-1-ylsulfonyl)benzamide derivatives is notable. Certain studies have evaluated these compounds for CNS depressant activity, anticonvulsant activity, and their interaction with biological receptors through molecular docking. These compounds show promise in the pharmacological domain due to their ability to inhibit seizure spread and their non-toxic nature (Nikalje et al., 2015).